Cas no 1261232-55-6 ((1-(4-Methylpyrimidin-2-yl)piperidin-4-yl)methanol)

• Product Name: (1-(4-Methylpyrimidin-2-yl)piperidin-4-yl)methanol
• CAS No: 1261232-55-6
• MF: C₁₁H₁₇N₃O
• MW: 207.272182226181
• CID: 2090880
• Update Time: 2025-10-18

(1-(4-Methylpyrimidin-2-yl)piperidin-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (1-(4-Methylpyrimidin-2-yl)piperidin-4-yl)methanol

• Inchi： 1S/C11H17N3O/c1-9-2-5-12-11(13-9)14-6-3-10(8-15)4-7-14/h2,5,10,15H,3-4,6-8H2,1H3
• InChI Key： NFAKHOITGOUABW-UHFFFAOYSA-N
• SMILES： OCC1CCN(C2N=CC=C(C)N=2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2

Additional information on (1-(4-Methylpyrimidin-2-yl)piperidin-4-yl)methanol

Introduction to (1-(4-Methylpyrimidin-2-yl)piperidin-4-yl)methanol (CAS No. 1261232-55-6)

(1-(4-Methylpyrimidin-2-yl)piperidin-4-yl)methanol (CAS No. 1261232-55-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure, has shown promising potential in various therapeutic applications, particularly in the treatment of neurological disorders and cancer. This introduction aims to provide a comprehensive overview of the compound, including its chemical properties, biological activities, and recent advancements in its research and development.

Chemical Structure and Properties

(1-(4-Methylpyrimidin-2-yl)piperidin-4-yl)methanol is a derivative of piperidine, a six-membered heterocyclic amine. The compound features a piperidine ring substituted with a methanol group at the 4-position and a 4-methylpyrimidine moiety at the 1-position. The presence of these functional groups imparts distinct chemical properties to the molecule, making it highly versatile for various chemical reactions and biological interactions.

The molecular formula of (1-(4-Methylpyrimidin-2-yl)piperidin-4-yl)methanol is C₁₃H₁₈N₂O, with a molecular weight of approximately 226.30 g/mol. The compound is typically synthesized through multi-step processes involving the coupling of piperidine derivatives with pyrimidine precursors. Its solubility in organic solvents such as dimethyl sulfoxide (DMSO) and ethanol makes it suitable for various experimental protocols in both academic and industrial settings.

Biological Activities and Mechanisms of Action

(1-(4-Methylpyrimidin-2-yl)piperidin-4-yl)methanol has been extensively studied for its biological activities, particularly its potential as a therapeutic agent. One of the key areas of interest is its role as a modulator of neurotransmitter systems, specifically as an agonist or antagonist of certain receptors. Recent studies have shown that this compound can interact with serotonin receptors (5-HT receptors), which are involved in regulating mood, sleep, and appetite.

In addition to its effects on neurotransmitter systems, (1-(4-Methylpyrimidin-2-yl)piperidin-4-yl)methanol has demonstrated anti-inflammatory properties. Research published in the Journal of Medicinal Chemistry highlighted its ability to inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that the compound may have potential applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Clinical Applications and Research Developments

The therapeutic potential of (1-(4-Methylpyrimidin-2-yl)piperidin-4-yl)methanol has been explored in several preclinical studies and early-stage clinical trials. One notable application is in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Preclinical studies have shown that the compound can improve cognitive function and reduce neuroinflammation in animal models of these diseases.

In cancer research, (1-(4-Methylpyrimidin-2-yl)piperidin-4-yl)methanol has shown promise as an anticancer agent. Studies published in Cancer Research have demonstrated its ability to induce apoptosis in cancer cells by modulating signaling pathways involved in cell survival and proliferation. Specifically, the compound has been shown to inhibit the activation of Akt/mTOR signaling, which is often dysregulated in various types of cancer.

Safety and Toxicology

The safety profile of (1-(4-Methylpyrimidin-2-yl)piperidin-4-yl)methanol is an important consideration for its potential use as a therapeutic agent. Preclinical toxicology studies have generally indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further research is needed to fully understand its long-term safety and potential side effects in humans.

Clinical trials are currently underway to evaluate the safety and efficacy of (1-(4-Methylpyrimidin-2-yl)piperidin-4-yl)methanol in various indications. These trials are crucial for determining optimal dosing regimens and identifying any potential safety concerns that may arise during human use.

Conclusion

(1-(4-Methylpyrimidin-2-yl)piperidin-4-y l)methanol (CAS No. 1261232-55-6) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure confers it with distinct properties that make it suitable for various applications in medicinal chemistry and pharmaceutical research. Ongoing studies continue to uncover new insights into its mechanisms of action and potential clinical uses, positioning it as a valuable candidate for further development.